4-(Azidomethyl)-3-tert-butyl-1,2-oxazole
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Overview
Description
Scientific Research Applications
Multicomponent Reaction for Triazole-Oxazole Synthesis
Research by Cao et al. (2020) explored the use of cerium(III) triflate in catalyzing reactions between alkynyl carboxylic acids, tert-butyl isocyanide, and organic azides. This method produced triazole-oxazole derivatives, potentially valuable in anticancer activities, specifically against human gastric cancer cells.
Novel Synthesis Approaches
Zelenov et al. (2014) developed a new synthesis method for 2-alkyl-4-amino-5-(tert-butyl-NNO-azoxy)-2H-1,2,3-triazole 1-oxides, involving reactions with aliphatic amines (Zelenov et al., 2014). This method opens new pathways in the synthesis of related compounds, including those involving 4-(Azidomethyl)-3-tert-butyl-1,2-oxazole.
Efficient Synthesis of 2-Alkynyl Oxazoles
Another study by Cao et al. (2020) reported a novel protocol for synthesizing 2-alkynyl oxazoles using tert-butyl isocyanide and alkynyl carboxylic acids. The synthesized oxazoles demonstrated significant anticancer activities, highlighting potential medical applications of similar compounds like this compound.
Application in Aromatic Azide Synthesis
Barral et al. (2007) described an efficient procedure for preparing aromatic azides, which could be relevant for synthesizing derivatives of this compound (Barral, Moorhouse, & Moses, 2007).
Heterocyclic Chemistry in Triazoles
Aksyonova-Seliuk et al. (2018) investigated the synthesis and properties of 5-(4-(tert-butyl) phenyl)-4-((R)amino)-4H-1,2,4-triazoles-3-thiols, highlighting the broad biological activity of triazole derivatives, which could relate to this compound (Aksyonova-Seliuk, Panasenko, & Knysh, 2018).
Safety and Hazards
Properties
IUPAC Name |
4-(azidomethyl)-3-tert-butyl-1,2-oxazole |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N4O/c1-8(2,3)7-6(4-10-12-9)5-13-11-7/h5H,4H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODONXKBPENKJGI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=NOC=C1CN=[N+]=[N-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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